![molecular formula C11H9F2N3OS B2657065 N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide CAS No. 392244-50-7](/img/structure/B2657065.png)
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide” is a compound that contains a 1,3,4-thiadiazole moiety . The 1,3,4-thiadiazole moiety is known to exhibit a wide range of biological activities such as antidiabetic, anticancer, anti-inflammatory, anticonvulsant, antiviral, antihypertensive, and antimicrobial properties .
Synthesis Analysis
The synthesis of compounds containing the 1,3,4-thiadiazole moiety often involves the use of a precursor such as 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide . This precursor can be used to synthesize various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and others .Scientific Research Applications
Anticonvulsant Development
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide has been explored for its potential as an anticonvulsant. Researchers at the National University of Pharmacy synthesized a related compound, N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, showing high anticonvulsive activity. This suggests the thiadiazole derivatives' promise in anticonvulsant drug development (Sych et al., 2018).
Physico-Chemical Studies
The physicochemical properties of N-(5-ethyl-1,3,4-thiadiazole-2-yl)-4-nitrobenzamide, a compound closely related to our subject chemical, have been extensively studied. This includes its solubility in various solvents and its vapor pressure, which are critical for understanding its behavior in different environments (Ol’khovich et al., 2017).
Cytotoxic Agent Development
The synthesis and evaluation of various 1,3,4-thiadiazole derivatives, including those similar to this compound, have demonstrated significant cytotoxic activities against human tumor cell lines. This suggests their potential use as agents in cancer therapy (Almasirad et al., 2016).
Structural and Spectral Analysis
The structural and spectral characteristics of related compounds have been extensively studied, providing insights into their potential applications in various fields, including medicinal chemistry (Al Mamari et al., 2019).
Synthesis of Diverse Heterocycles
Thiadiazole compounds have been used as intermediates in the synthesis of a wide range of heterocycles, which are crucial in the development of pharmaceuticals and other chemical products (Honey et al., 2012).
Antimicrobial Properties
Studies have shown that thiadiazole derivatives exhibit significant antimicrobial activities against various bacterial and fungal infections, highlighting their potential in treating microbial diseases (Desai et al., 2013).
Properties
IUPAC Name |
N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F2N3OS/c1-2-8-15-16-11(18-8)14-10(17)9-6(12)4-3-5-7(9)13/h3-5H,2H2,1H3,(H,14,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZJSCWYYHQMAQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(S1)NC(=O)C2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F2N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.